2-Carbomethoxy-4-cyano-4-(o-chlorophenyl)cyclohexanone

• Molecular Formula: C15H14ClNO3
• Molecular Weight: 291.73 g/mol
• IUPAC Name: methyl 5-(2-chlorophenyl)-5-cyano-2-oxocyclohexane-1-carboxylate
• InChI: InChI=1S/C15H14ClNO3/c1-20-14(19)10-8-15(9-17,7-6-13(10)18)11-4-2-3-5-12(11)16/h2-5,10H,6-8H2,1H3
• InChI Key: GISBVGIZKAWADG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CC(CCC1=O)(C#N)C2=CC=CC=C2Cl

Description

2-Carbomethoxy-4-cyano-4-(o-chlorophenyl)cyclohexanone is a useful research compound. Its molecular formula is C15H14ClNO3 and its molecular weight is 291.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the procedure of Example 1, Part B, but substituting 39.11 gm. (0.121 mole) dimethyl-4-(o-chlorophenyl)-4-cyanopimelate (prepared in Part A, above) for the dimethyl ester of 4-(p-chlorophenyl)-4-cyanopimelic acid, and using 780 ml. of the tetrahydrofuran, 27.4 gm. (0.24 mole) of the potassium tert-butoxide, and 195 ml. of the 2.5 N acetic acid instead of the 700 ml., the 24.4 gm (0.218 mole), and the 175 ml., respectively, there is prepared 33.4 gm. (95% yield) of 2-carbomethoxy-4-cyano-4-(o-chlorophenyl)cyclohexanone as a crystalline solid having a melting range of 113° to 118° C.